Cas no 1435265-31-8 (Mbandakamine A; 1'',6'-Atropisomer)
1435265-31-8 structure
Product Name:Mbandakamine A; 1'',6'-Atropisomer
CAS No:1435265-31-8
MF:C48H52N2O8
MW:784.9350938797
CID:6705507
Update Time:2024-03-02
Mbandakamine A; 1'',6'-Atropisomer Chemical and Physical Properties
Names and Identifiers
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- Mbandakamine A; 1'',6'-Atropisomer
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- Inchi: 1S/C48H52N2O8/c1-21-13-28-29(44-31-17-24(4)50-26(6)42(31)39(58-10)20-35(44)53)18-32(48(54)45(28)37(14-21)56-8)40-22(2)15-33(51)47-36(55-7)12-11-27(46(40)47)43-30-16-23(3)49-25(5)41(30)38(57-9)19-34(43)52/h11-15,18-20,23-26,49-54H,16-17H2,1-10H3
- InChI Key: BLJJDDGPLGZUPD-UHFFFAOYSA-N
- SMILES: COC1C2=C(CC(NC2C)C)C(C2C3C(=C(C=C(C=3C3C(O)=C4C(C=C(C=C4OC)C)=C(C4C5=C(C(NC(C5)C)C)C(OC)=CC=4O)C=3)C)O)C(OC)=CC=2)=C(O)C=1
Mbandakamine A; 1'',6'-Atropisomer Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
1435265-31-8 (Mbandakamine A; 1'',6'-Atropisomer) Related Products
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